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Compound of Interest

Compound Name: Didodecylphenol

Cat. No.: B15345833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Didodecylphenol (DDP) is a member of the long-chain alkylphenol group, characterized by a

phenol ring substituted with a C12 alkyl chain. These substances are primarily used as

intermediates in the manufacturing of lubricant additives, phenolic resins for printing inks and

tires, and as surfactants. Due to their widespread industrial applications, understanding the

environmental fate and biodegradability of didodecylphenol is crucial for assessing its

potential environmental impact. This technical guide provides a comprehensive overview of the

current scientific understanding of DDP's behavior in the environment, its biodegradability, and

its potential for bioaccumulation and toxicity.

Physicochemical Properties
The environmental partitioning and fate of a chemical are largely governed by its

physicochemical properties. Didodecylphenol is a complex mixture of isomers, and its

properties can vary. However, key values for para-C12-alkylphenols provide a strong indication

of its environmental behavior.
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Property Value Reference

Molecular Formula C₁₈H₃₀O -

Molecular Weight 262.43 g/mol -

Water Solubility 31 µg/L (for main components) [1]

log Kow (Octanol-Water

Partition Coefficient)
7.14 [1]

Vapour Pressure 0.009 Pa at 20°C [1]

Table 1: Physicochemical Properties of para-C12-Alkylphenols.

The high log Kow value and low water solubility indicate a strong tendency for

didodecylphenol to partition from water into organic matrices such as soil, sediment, and

biota.[1] Its low vapor pressure suggests that volatilization from water or soil surfaces is not a

significant environmental fate process.

Environmental Fate
Partitioning and Distribution
Upon release into the environment, didodecylphenol is expected to predominantly partition to

soil and sediment.[1] Its strong hydrophobicity, indicated by the high log Kow, drives this

partitioning behavior. Atmospheric transport is considered negligible due to its low vapor

pressure.[1]

Persistence and Biodegradation
Studies on para-C12-alkylphenols, including didodecylphenol, indicate that they are not

readily or inherently biodegradable.[1] This suggests that their microbial degradation in the

environment is a slow process, leading to their persistence, particularly in soil and sediment

compartments.[1]
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Test Type Result Conclusion Reference

Ready

Biodegradability

(OECD 301)

Not readily

biodegradable

Persistent in the

environment
[1]

Table 2: Summary of Biodegradability Data for para-C12-Alkylphenols.

Bioaccumulation
The high lipophilicity of didodecylphenol suggests a potential for bioaccumulation in aquatic

organisms. A measured fish bioconcentration factor (BCF) of 823 has been reported for para-

C12-alkylphenols, confirming its tendency to accumulate in fish tissues.[1]

Parameter Value Species Reference

Bioconcentration

Factor (BCF)
823 Fish (unspecified) [1]

Table 3: Bioaccumulation Data for para-C12-Alkylphenols.

Ecotoxicity
Didodecylphenol is classified as acutely toxic to aquatic organisms and may cause long-term

adverse effects in the aquatic environment.[1] The Predicted No-Effect Concentration (PNEC)

for freshwater aquatic organisms has been established at a very low level, indicating a high

potential for aquatic toxicity.
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Trophic Level Endpoint Value Species Reference

Fish 96-hour LC50 4600 µg/L

Pimephales

promelas

(Fathead

minnow) (for

Nonylphenol)

Invertebrates 48-hour EC50 190 - 1200 µg/L
Daphnia magna

(for Nonylphenol)

Algae 72-hour EC50 56.3 µg/L

Scenedesmus

subspicatus (for

Nonylphenol)

[2]

Overall
PNEC

(freshwater)
0.04 µg/L - [1]

Table 4: Aquatic Ecotoxicity Data for Alkylphenols. (Note: Specific LC50/EC50 values for

didodecylphenol are not readily available in the public domain. Data for the closely related

nonylphenol are provided as an analogue.)

Experimental Protocols
Ready Biodegradability - OECD 301
The assessment of ready biodegradability is typically conducted following the OECD 301

guideline. Several methods exist within this guideline, such as the CO2 Evolution Test (OECD

301 B) or the Closed Bottle Test (OECD 301 D).

Principle of the Closed Bottle Test (OECD 301 D): A solution or suspension of the test

substance in a mineral medium is inoculated with a small number of microorganisms from a

mixed population (e.g., activated sludge). The test is carried out in completely filled, closed

bottles in the dark at a constant temperature. The degradation is followed by determining the

decrease in dissolved oxygen over a 28-day period. The amount of oxygen taken up by the

microbial population during the biodegradation of the test substance, corrected for the oxygen

uptake by the blank inoculum, is expressed as a percentage of the theoretical oxygen demand

(ThOD). A substance is considered readily biodegradable if the percentage of biodegradation is
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>60% within a 10-day window, which starts when the biodegradation has reached 10% of the

ThOD.[3]

Bioconcentration in Fish - OECD 305
The bioconcentration factor (BCF) is determined according to the OECD 305 test guideline.

Principle of the Flow-through Fish Test (OECD 305): This test consists of two phases: the

exposure (uptake) and post-exposure (depuration) phases. During the uptake phase, fish of a

single species are exposed to the test substance at one or more concentrations in a flow-

through system. The concentration of the test substance in the fish and in the water is

measured at regular intervals. After the uptake phase, the fish are transferred to a clean water

environment for the depuration phase, and the decrease in the test substance concentration in

the fish is monitored. The bioconcentration factor is calculated as the ratio of the concentration

of the test substance in the fish to its concentration in the water at steady state.[4][5]

Adsorption/Desorption - OECD 106
The potential for a substance to adsorb to soil and sediment is evaluated using the OECD 106

guideline.

Principle of the Batch Equilibrium Method (OECD 106): A solution of the test substance of

known concentration is added to a soil or sediment sample of known dry weight in a centrifuge

tube. The mixture is agitated for a defined period to reach equilibrium. After equilibration, the

solid and aqueous phases are separated by centrifugation, and the concentration of the test

substance in the aqueous phase is measured. The amount of substance adsorbed to the solid

phase is calculated from the difference between the initial and final concentrations in the

aqueous solution. The adsorption coefficient (Kd) and the organic carbon-normalized

adsorption coefficient (Koc) are then calculated.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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